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Cat. No.: B181533

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Bromobenzophenone (CAS 90-
90-4), a versatile chemical intermediate with significant applications in organic synthesis,
analytical chemistry, and pharmaceutical development. This document collates critical data on
its chemical and physical properties, detailed spectral analysis, and established synthesis
protocols. Furthermore, it explores the broader biological activities of benzophenone
derivatives, offering insights into potential applications in drug discovery and development.

Chemical and Physical Properties

4-Bromobenzophenone is a white to light beige crystalline powder at room temperature.[1][2]
It is known for its chemical stability and reactivity, which makes it a valuable building block in
various chemical reactions.[3] It is insoluble in water but shows slight solubility in organic
solvents such as ethanol, ether, and benzene.[1][3][4]

Table 1: Physical and Chemical Properties of 4-Bromobenzophenone
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Property Value Reference(s)

CAS Number 90-90-4 [51[6]

Molecular Formula Ci13HoBroO [1][6]

Molecular Weight 261.11 g/mol [1][6]
White to light beige crystalline

Appearance [1][3]
powder

Melting Point 79-84 °C [1][7]

Boiling Point 350 °C [1107]
KEOLYBMGRQYQTN-

INChl Key [1]
UHFFFAOYSA-N
O=C(C1=CC=C(Br)C=C1)C2=

SMILES [1]

CC=CC=C2

Water Solubility

Insoluble

[1]3]

Storage

Sealed in a dry place at room

temperature

[1]

Spectral Data

The structural identity and purity of 4-Bromobenzophenone can be confirmed through various
spectroscopic techniques. The following tables summarize the key spectral data.

Table 2: 1H NMR Spectral Data of 4-Bromobenzophenone (in CDCIs)
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Assignment Chemical Shift (ppm) Reference(s)
Aromatic Protons 7.772 [1]
Aromatic Protons 7.674 [1]
Aromatic Protons 7.63 [1]
Aromatic Protons 7.60 [1]
Aromatic Protons 7.488 [1]

Table 3: 13C NMR Spectral Data of 4-Bromobenzophenone

Feature Description Reference(s)
Spectrum Available [8]
The assignment of peaks in
the 13C NMR spectrum of 4-
bromobenzophenone can be
Discussion complex due to the "heavy [9]

atom effect" of bromine, which
can cause an upfield shift of

the ipso-carbon.

Table 4: Infrared (IR) Spectroscopy Data of 4-Bromobenzophenone

Vibration Wavenumber (cm—2) Reference(s)
C=0 (Ketone) Stretching 1728.72 [3][10]
Aromatic C=C Stretch 1578.29 [10]

C-Br Stretching 600-500 (literature value) [3][10]

Table 5: Mass Spectrometry Data of 4-Bromobenzophenone
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Feature Description Reference(s)
Molecular lon (M*) m/z 260 [11]
Major Fragments m/z 183, 185, 105, 102 [12]

Synthesis of 4-Bromobenzophenone

4-Bromobenzophenone is commonly synthesized through two primary methods: Friedel-
Crafts acylation and Suzuki-Miyaura cross-coupling.

Friedel-Crafts Acylation

This classical method involves the electrophilic acylation of bromobenzene with benzoyl
chloride using a Lewis acid catalyst, typically aluminum chloride (AICIs).[4][13]

Reactants

Bromobenzene

Product
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Catalyst
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Caption: Friedel-Crafts Acylation Synthesis Workflow.

Experimental Protocol: Friedel-Crafts Acylation
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e Reaction Setup: In a 50 mL Erlenmeyer flask, mix bromobenzene (2.0 mL, 19 mmol) and
benzoyl chloride (3.3 mL, 30 mmol).[4]

» Catalyst Addition: Gradually add anhydrous aluminum chloride (4.0 g, 30 mmol) to the
mixture with agitation.[4]

» Heating: Heat the reaction mixture in a boiling water bath for 20 minutes.[3][4]
e Quenching: After cooling, carefully pour the mixture onto ice.[4][14]

o Neutralization: Neutralize the mixture with a 10% sodium hydroxide (NaOH) solution to
dissolve any residual acids and aluminum salts.[3][4]

o Extraction: Extract the organic phase with diethyl ether.[4]

e Drying and Concentration: Dry the organic layer and concentrate it using a rotary evaporator.

[4]

« Purification: Purify the crude product by recrystallization from light petroleum to yield 4-
bromobenzophenone as a colorless solid.[4]

Suzuki-Miyaura Cross-Coupling

This modern cross-coupling reaction provides an alternative route to synthesize 4-
bromobenzophenone. The reaction typically involves the coupling of an acyl chloride with an
arylboronic acid in the presence of a palladium catalyst and a base.[5][15]
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Caption: Suzuki-Miyaura Coupling Synthesis Workflow.
Experimental Protocol: Suzuki-Miyaura Cross-Coupling

e Reaction Setup: In a 10 mL flask equipped with a magnetic stirrer, add 4-bromobenzoyl
chloride (0.5 mmol), phenylboronic acid (0.52 mmol), potassium carbonate (K2COs, 1.0
mmol), and tris(dibenzylideneacetone)dipalladium(0) (Pdz(dba)s, 5 mol%).[15]

e Solvent Addition: Add toluene (1.0 mL) to the flask.[15]
e Reaction Conditions: Stir the reaction mixture under reflux for 4 hours.[15]

o Work-up: After the reaction is complete, wash the mixture with a 1.5 M sodium hydroxide
solution.[15]

» Extraction: Extract the aqueous phase with ethyl acetate.[15]
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 Purification: The combined organic layers are dried and concentrated to yield the product.
Further purification can be achieved by silica gel column chromatography.[5]

Applications in Research and Development

4-Bromobenzophenone is a key intermediate in various sectors of chemical and
pharmaceutical research.

¢ Organic Synthesis: It serves as a versatile building block for the synthesis of more complex
molecules and novel compounds.[3][16]

o Pharmaceutical Intermediate: 4-Bromobenzophenone is an important precursor in the
development of new drug candidates, including antidepressants and anti-inflammatory
agents.[3][16] Its derivatives have shown a wide range of biological activities.[17][18][19]

e Analytical Chemistry: It is used in analytical applications such as High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography (GC).[1][4][8][16]

Biological Activity of Benzophenone Derivatives

While specific biological data for 4-bromobenzophenone is limited, the broader class of
benzophenone derivatives has been extensively studied, revealing significant pharmacological

potential.
Benzophenone
Derivatives
Biological éctivities ¢
y Y Y v
Anti-inflammatory Anticancer Antimicrobial Antioxidant Antiviral Anti-HIV

Click to download full resolution via product page

Caption: Biological Activities of Benzophenone Derivatives.
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» Anti-inflammatory Activity: Benzophenone derivatives have shown anti-inflammatory
properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[18]

» Anticancer Activity: Various benzophenone derivatives have demonstrated cytotoxic effects
against a range of human cancer cell lines.[18] Some synthesized benzophenones have
shown very strong inhibitory activity against cell lines such as HL-60, A-549, SMMC-7721,
and SW480.[20][21]

» Antimicrobial and Antiviral Activity: The benzophenone scaffold is found in natural products
exhibiting a range of biological activities, including antimicrobial, antifungal, antiviral, and
anti-HIV properties.[19]

Safety Information

4-Bromobenzophenone is classified as an irritant, causing skin, eye, and respiratory irritation.
[14][22] Appropriate personal protective equipment (PPE), including gloves, eye protection, and
a dust mask, should be worn when handling this compound.[7] It should be handled in a well-
ventilated area.[22]

First Aid Measures:

Skin Contact: Wash off immediately with soap and plenty of water.[14]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[14]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[14]

Ingestion: Rinse mouth with water.[14]

In all cases of exposure, seek medical attention.[14]

Conclusion

4-Bromobenzophenone (CAS 90-90-4) is a chemical compound of significant interest to the
scientific community. Its well-defined physical and chemical properties, along with established
synthesis routes, make it a valuable tool in organic synthesis. Its role as a pharmaceutical
intermediate, underscored by the diverse biological activities of the broader benzophenone
class, highlights its potential for future drug discovery and development endeavors. This
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technical guide serves as a comprehensive resource for researchers and professionals working
with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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